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Compound of Interest

Compound Name: NF157

Cat. No.: B10771151

Introduction

Neurofascin 155 (NF155) is a critical cell adhesion molecule expressed by myelinating glia
(oligodendrocytes in the central nervous system and Schwann cells in the peripheral nervous
system).[1][2] It plays a pivotal role in the formation and maintenance of the paranodal
junctions, the specialized regions flanking the nodes of Ranvier.[3][4] At the paranode, NF155
on the glial membrane interacts with a complex of Casprl and Contactin on the axonal
membrane, forming septate-like junctions.[3][5][6] These junctions are essential for restricting
the movement of ion channels to the nodal region, ensuring the rapid saltatory conduction of
nerve impulses.[3] Dysregulation or autoantibodies against NF155 have been implicated in
demyelinating diseases such as Chronic Inflammatory Demyelinating Polyneuropathy (CIDP)
and Multiple Sclerosis (MS).[1][2][7]

Immunofluorescence staining is a powerful technique to visualize the precise localization of
NF155 at the paranodal junctions. This protocol provides a detailed methodology for the
immunofluorescent staining of NF155 in nervous tissue sections.

Signaling Pathways and Molecular Interactions at
the Paranodal Junction

The integrity of the paranodal junction is maintained by a trimolecular complex. The diagram
below illustrates the key interactions between the axonal membrane proteins and the glial
NF155.
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Sample Preparation
(Cryosectioning)

Fixation
(4% PFA, 15 min)

Washing
(PBS, 3x5 min)

Permeabilization & Blocking
(0.1% Triton X-100, 10% NGS, 30-60 min)

Primary Antibody Incubation
(Anti-NF155, 4°C Overnight)

Washing
(PBS + 0.1% Triton X-100, 3x5 min)

Secondary Antibody Incubation
(Fluorochrome-conjugated, 1 hr, RT, Dark)

Washing
(PBS + 0.1% Triton X-100, 3x5 min)

Counterstaining
(DAPI/Hoechst, 5 min)

Mounting
(Antifade Medium)

Imaging
(Confocal/Fluorescence Microscope)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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